Cas no 170011-47-9 (1,4-Dioxaspiro4.5dec-7-en-8-yl trifluoromethanesulfonate)

• Product Name: 1,4-Dioxaspiro4.5dec-7-en-8-yl trifluoromethanesulfonate
• CAS No: 170011-47-9
• MF: C₉H₁₁F₃O₅S
• MW: 288.240852594376
• MDL: MFCD14635485
• CID: 1027857
• PubChem ID: 11483086
• Update Time: 2025-07-17

1,4-Dioxaspiro4.5dec-7-en-8-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfonate
• 1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfote
• AGN-PC-00A09E
• AK-60448
• ANW-58860
• CTK0E4945
• KB-10610
• Methanesulfonic acid, trifluoro-, 1,4-dioxaspiro[4.5]dec-7-en-8-yl ester
• trifluoromethanesulfonic acid 1,4-dioxaspiro[4,5]dec-7-en-8-yl ester
• trifluoromethanesulfonic acid 1,4-dioxaspiro[4.5]dec-7-en-8-yl ester
• NOLMGELTBIIGOL-UHFFFAOYSA-N
• 1,4-dioxaspiro[4.5]dec-7-en-8-yltrifluoromethanesulfonate
• 8712AA
• FCH2816299
• RL02187
• SY225437
• 1,4-dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanes
• 1,4-Dioxaspiro4.5dec-6-en-8-yl t
• CS-0099733
• A850044
• SCHEMBL311032
• VGA01147
• AS-70557
• C9H11F3O5S
• 1,4-dioxaspiro[4.5]dec-7-en-8-yl trifluoromethane sulfonate
• DTXSID00467371
• 1,4-dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulphonate
• 170011-47-9
• 1,4-dioxaspiro[4.5]dec-7-en-8-yl trifluoromethane-sulfonate
• J-504002
• trifluoro-methanesulfonic acid 1,4-dioxa-spiro[4.5]dec-7-en-8-yl ester
• 1,4-dioxaspiro[4.5]dec-7-en-8-yl?trifluoromethanesulfonate
• MFCD14635485
• Trifluoromethanesulfonic acid 1,4-dioxa-spiro[4.5]dec-7-en-8yl ester
• AKOS015904619
• AC4681
• DB-291117
• 1,4-Dioxaspiro4.5dec-7-en-8-yl trifluoromethanesulfonate

• MDL： MFCD14635485
• Inchi： 1S/C9H11F3O5S/c10-9(11,12)18(13,14)17-7-1-3-8(4-2-7)15-5-6-16-8/h1H,2-6H2
• InChI Key： NOLMGELTBIIGOL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 288.02800
• Monoisotopic Mass: 288.02792911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2
• XLogP3: 1.7

Experimental Properties

• PSA: 70.21000
• LogP: 2.74430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 1,4-Dioxaspiro4.5dec-7-en-8-yl trifluoromethanesulfonate

Comprehensive Overview of 1,4-Dioxaspiro[4.5]dec-7-en-8-yl Trifluoromethanesulfonate (CAS No. 170011-47-9)

1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfonate (CAS No. 170011-47-9) is a highly specialized organic compound widely utilized in advanced synthetic chemistry applications. This compound belongs to the class of spirocyclic compounds, which are increasingly gaining attention due to their unique structural properties and versatility in pharmaceutical and material science research. The presence of the trifluoromethanesulfonate group enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in drug discovery and agrochemical development. Researchers are particularly interested in 1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfonate due to its ability to act as a precursor for chiral building blocks, which are essential in the production of enantioselective catalysts and bioactive molecules. Its CAS No. 170011-47-9 is frequently searched in academic and industrial databases, reflecting its growing importance in organic synthesis.

The compound's spirocyclic framework offers exceptional stability and stereochemical control, making it a preferred choice for constructing complex molecular architectures. Its trifluoromethanesulfonate moiety is a key feature, enabling efficient nucleophilic substitution reactions. This property is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and improve reaction efficiency. As sustainability becomes a focal point in chemical research, 1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfonate is being explored for its potential in eco-friendly synthetic routes.

Another area of interest is the compound's role in peptide coupling and protecting group strategies. Its ability to facilitate selective functionalization has made it a valuable tool in peptide synthesis, a field that continues to expand due to the rising demand for therapeutic peptides. The CAS No. 170011-47-9 is often referenced in patents and publications related to these applications, highlighting its significance in cutting-edge research.

From a commercial perspective, 1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfonate is supplied by several specialty chemical manufacturers, catering to the needs of pharmaceutical and biotechnology companies. Its high purity and consistent quality are critical for ensuring reproducible results in laboratory and industrial settings. The compound's stability under various conditions further enhances its appeal for large-scale applications.

In summary, 1,4-Dioxaspiro[4.5]dec-7-en-8-yl trifluoromethanesulfonate (CAS No. 170011-47-9) is a multifaceted compound with broad utility in modern chemistry. Its unique structural features, combined with its reactivity and stability, make it indispensable for researchers working on drug development, material science, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in advancing chemical innovation.